2-(2-ethoxy-4-formylphenoxy)-N-(2-methoxyphenyl)acetamide
Description
2-(2-ethoxy-4-formylphenoxy)-N-(2-methoxyphenyl)acetamide, also known as 2-EFO-NMA, is a synthetic compound which has been studied for its potential applications in various scientific research fields. It is a derivative of acetamide, a type of amide, and is composed of two phenoxy groups, an ethoxy group, and a formyl group. 2-EFO-NMA has been studied for its potential use in drug delivery systems, as an insecticide, and as an anticancer agent.
Scientific Research Applications
Chemoselective Acetylation Process
Magadum and Yadav (2018) highlighted the use of N-(2-Hydroxyphenyl)acetamide, a compound related in structure to 2-(2-ethoxy-4-formylphenoxy)-N-(2-methoxyphenyl)acetamide, as an intermediate for antimalarial drugs' synthesis. This research demonstrated the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide using immobilized lipase, showing the potential utility of similar acetamide derivatives in synthesizing biologically active molecules (Magadum & Yadav, 2018).
Pharmacological Applications
Rani et al. (2016) synthesized novel acetamide derivatives, including structures analogous to 2-(2-ethoxy-4-formylphenoxy)-N-(2-methoxyphenyl)acetamide, exploring their potential as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents. Their work indicates the significance of acetamide derivatives in developing new pharmacological agents (Rani, Pal, Hegde, & Hashim, 2016).
Inhibitors for Therapeutic Targets
Saxena et al. (2009) discussed the synthesis and evaluation of acetamide derivatives as inhibitors of protein tyrosine phosphatase 1B (PTP1B), demonstrating potential applications in managing diabetes through the inhibition of specific enzymes (Saxena, Pandey, Gupta, Singh, & Srivastava, 2009).
Environmental and Agricultural Applications
Coleman et al. (2000) studied the comparative metabolism of chloroacetamide herbicides, shedding light on the environmental behavior and toxicity of compounds structurally related to 2-(2-ethoxy-4-formylphenoxy)-N-(2-methoxyphenyl)acetamide. This research helps understand the biotransformation and potential environmental impact of such chemicals (Coleman, Linderman, Hodgson, & Rose, 2000).
properties
IUPAC Name |
2-(2-ethoxy-4-formylphenoxy)-N-(2-methoxyphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO5/c1-3-23-17-10-13(11-20)8-9-16(17)24-12-18(21)19-14-6-4-5-7-15(14)22-2/h4-11H,3,12H2,1-2H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IJDFHMWXNJOGEM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=O)OCC(=O)NC2=CC=CC=C2OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-ethoxy-4-formylphenoxy)-N-(2-methoxyphenyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-((1-((4'-fluoro-[1,1'-biphenyl]-4-yl)sulfonyl)pyrrolidin-3-yl)oxy)-6-methyl-2H-pyran-2-one](/img/structure/B2962094.png)
![N-[1-[5-Fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]azetidin-3-yl]-N,1-dimethylpyrazole-4-carboxamide](/img/structure/B2962095.png)
![3-[(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)sulfonyl]benzoic acid](/img/structure/B2962096.png)
![6-chloro-N-{2-[(6-chloropyridin-3-yl)formamido]-4-methylpentyl}-N-ethylpyridine-3-carboxamide](/img/structure/B2962102.png)
![(E)-4-(6-benzylsulfanylimidazo[2,1-b][1,3]thiazol-5-yl)but-3-en-2-one](/img/structure/B2962105.png)
![3-{5,6-dimethyl-1-[3-(trifluoromethyl)benzyl]-1H-1,3-benzimidazol-2-yl}-2(1H)-pyridinone](/img/structure/B2962106.png)
![N-((1-(benzo[d]oxazol-2-yl)pyrrolidin-2-yl)methyl)-3-(4-cyanophenyl)propanamide](/img/structure/B2962108.png)
![N-([2,3'-bifuran]-5-ylmethyl)-2-bromobenzenesulfonamide](/img/structure/B2962109.png)
![N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoacetamide](/img/structure/B2962114.png)
![N-(4-(pyridin-3-yl)thiazol-2-yl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide](/img/structure/B2962115.png)